Cas no 1428629-70-2 (Propargyl-PEG4-NHS ester)
Propargyl-PEG4-NHS ester structure
Product Name:Propargyl-PEG4-NHS ester
CAS No:1428629-70-2
MF:C16H23NO8
MW:357.35572552681
MDL:MFCD22380743
CID:2094852
PubChem ID:77078449
Update Time:2025-04-21
Propargyl-PEG4-NHS ester Chemical and Physical Properties
Names and Identifiers
-
- Propargyl-PEG4-NHS ester
- 2,5-dioxopyrrolidin-1-yl 4,7,10,13-tetraoxahexadec-15-yn-1-oate
- BS-50537
- A921122
- ZB0921
- (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]propanoate
- s10541
- Propargyl-PEG3-CH2CH2COONHS
- R01-0231
- MFCD22380743
- Propargyl-PEG4-NHS ester, N-Succinimidyl 4,7,10,13-tetraoxahexadec-15-ynoate
- Alkyne-PEG4-NHS
- SCHEMBL12092218
- AKOS027257140
- HY-126516
- DA-57097
- BP-21612
- CS-0105066
- 1428629-70-2
- 890-850-6
-
- MDL: MFCD22380743
- Inchi: 1S/C16H23NO8/c1-2-6-21-8-10-23-12-13-24-11-9-22-7-5-16(20)25-17-14(18)3-4-15(17)19/h1H,3-13H2
- InChI Key: GRIZGOGILWMGRU-UHFFFAOYSA-N
- SMILES: O(C(CCOCCOCCOCCOCC#C)=O)N1C(CCC1=O)=O
Computed Properties
- Exact Mass: 357.14236669 g/mol
- Monoisotopic Mass: 357.14236669 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 15
- Complexity: 468
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 357.36
- XLogP3: -1.3
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 463.1±55.0 °C at 760 mmHg
- Flash Point: 233.9±31.5 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
Propargyl-PEG4-NHS ester Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Propargyl-PEG4-NHS ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21612-5g |
Alkyne-PEG4-NHS |
1428629-70-2 | 98% | 5g |
32775CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21612-100mg |
Alkyne-PEG4-NHS |
1428629-70-2 | 98% | 100mg |
3562CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21612-1g |
Alkyne-PEG4-NHS |
1428629-70-2 | 98% | 1g |
11970CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21612-500mg |
Alkyne-PEG4-NHS |
1428629-70-2 | 98% | 500mg |
7980CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | CP-2013-50mg |
Alkyne-PEG4-NHS |
1428629-70-2 | 50mg |
2137CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | CP-2013-1g |
Alkyne-PEG4-NHS |
1428629-70-2 | 1g |
9262CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | CP-2013-100mg |
Alkyne-PEG4-NHS |
1428629-70-2 | 100mg |
2850CNY | 2021-05-07 | ||
| S e l l e c k ZHONG GUO | S0655-100mg |
Propargyl-PEG4-NHS ester |
1428629-70-2 | 99.01% | 100mg |
¥2432.43 | 2023-09-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21612-5g |
Alkyne-PEG4-NHS |
1428629-70-2 | 98% | 5g |
32775.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21612-100mg |
Alkyne-PEG4-NHS |
1428629-70-2 | 98% | 100mg |
3562.0CNY | 2021-07-14 |
Propargyl-PEG4-NHS ester Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
1428629-70-2 (Propargyl-PEG4-NHS ester) Related Products
- 174569-25-6(Methoxy-PEG-propionicacid-N-succinimidylester)
- 1428629-71-3(Propargyl-PEG3-NHS ester)
- 756525-90-3(mPEG7-NHS)
- 1008402-79-6(Bis-PEG9-NHS ester)
- 756525-94-7(m-PEG12-NHS ester)
- 1314378-16-9(Bis-PEG3-NHS Ester)
- 1314378-11-4(Bis-PEG4-NHS ester)
- 1174157-65-3(Propargyl-PEG1-NHS ester)
- 622405-78-1(m-PEG4-NHS ester)
- 65869-63-8(Bis-\u200bPEG2-\u200bNHS ester)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent